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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzoic acid

Cat. No.: B125228

This guide provides a detailed overview of the molecular weight and mass of 2,4,5-
Trifluorobenzoic acid, a key intermediate in the development of pharmaceuticals and other
specialty chemicals. The information is tailored for researchers, scientists, and professionals in
the field of drug development.

Core Physicochemical Data

The fundamental physicochemical properties of 2,4,5-Trifluorobenzoic acid are crucial for its
application in chemical synthesis and analysis. These values are summarized in the table
below for clarity and ease of comparison.

Property Value Unit
Molecular Weight 176.09[1][2][3] g/mol
Exact Mass 176.00851382[1] Da
Monoisotopic Mass 176.00851382[1] Da
Molecular Formula C7H3F302[2]

Experimental Protocols

Accurate determination of the molecular weight and mass of 2,4,5-Trifluorobenzoic acid is
typically achieved through mass spectrometry. The following outlines a general experimental
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protocol for this analysis.

Objective: To determine the exact mass of 2,4,5-Trifluorobenzoic acid using high-resolution
mass spectrometry (HRMS).

Materials:

e 2,4,5-Trifluorobenzoic acid sample

» High-performance liquid chromatography (HPLC)-grade solvent (e.g., acetonitrile, methanol)

» Calibrant solution for the mass spectrometer

Instrumentation:

e High-Resolution Mass Spectrometer (e.g., Orbitrap, TOF)

» Electrospray lonization (ESI) source

Procedure:

o Sample Preparation: A dilute solution of 2,4,5-Trifluorobenzoic acid is prepared by
dissolving a small amount of the compound in a suitable solvent.

e Instrument Calibration: The mass spectrometer is calibrated using a standard calibrant
solution to ensure high mass accuracy.

o Sample Infusion: The prepared sample solution is introduced into the mass spectrometer via
direct infusion or through an HPLC system.

 lonization: The sample is ionized using the ESI source, typically in negative ion mode to
deprotonate the carboxylic acid group, forming [M-H]~ ions.

e Mass Analysis: The ions are guided into the mass analyzer, where their mass-to-charge ratio
(m/z) is measured with high resolution and accuracy.

o Data Processing: The resulting mass spectrum is processed to identify the peak
corresponding to the [M-H]~ ion of 2,4,5-Trifluorobenzoic acid. The exact mass is
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determined from this peak.

Conceptual Workflow: From Structure to Property
Determination

The following diagram illustrates the logical workflow from the chemical structure of 2,4,5-
Trifluorobenzoic acid to the experimental determination of its molecular weight and mass.
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Caption: Workflow for determining the molecular properties of 2,4,5-Trifluorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

